2-[(1-Methyl-1H-imidazol-2-yl)thio]-N-(5-methyl-3-isoxazolyl)acetamide
2-[(1-Methyl-1H-imidazol-2-yl)thio]-N-(5-methyl-3-isoxazolyl)acetamide
Brand Name:
Vulcanchem
CAS No.:
730995-02-5
VCID:
VC0498452
InChI:
InChI=1S/C10H12N4O2S/c1-7-5-8(13-16-7)12-9(15)6-17-10-11-3-4-14(10)2/h3-5H,6H2,1-2H3,(H,12,13,15)
SMILES:
CC1=CC(=NO1)NC(=O)CSC2=NC=CN2C
Molecular Formula:
C10H12N4O2S
Molecular Weight:
252.3g/mol
2-[(1-Methyl-1H-imidazol-2-yl)thio]-N-(5-methyl-3-isoxazolyl)acetamide
CAS No.: 730995-02-5
Main Products
VCID: VC0498452
Molecular Formula: C10H12N4O2S
Molecular Weight: 252.3g/mol
CAS No. | 730995-02-5 |
---|---|
Product Name | 2-[(1-Methyl-1H-imidazol-2-yl)thio]-N-(5-methyl-3-isoxazolyl)acetamide |
Molecular Formula | C10H12N4O2S |
Molecular Weight | 252.3g/mol |
IUPAC Name | 2-(1-methylimidazol-2-yl)sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide |
Standard InChI | InChI=1S/C10H12N4O2S/c1-7-5-8(13-16-7)12-9(15)6-17-10-11-3-4-14(10)2/h3-5H,6H2,1-2H3,(H,12,13,15) |
Standard InChIKey | WSPTVAYIMHKGCX-UHFFFAOYSA-N |
SMILES | CC1=CC(=NO1)NC(=O)CSC2=NC=CN2C |
Canonical SMILES | CC1=CC(=NO1)NC(=O)CSC2=NC=CN2C |
PubChem Compound | 3515087 |
Last Modified | Nov 11 2021 |
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